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Compound of Interest

Compound Name: Iodine-120

CAS No.: 15480-34-9

Cat. No.: B1201904

Get Quote

Disclaimer: Iodine-120 has an extremely short half-life of approximately 1.35 hours, making it

impractical for most research applications. This guide focuses on the principles of radiation

safety applicable to more commonly used iodine isotopes in research, such as Iodine-123,

Iodine-125, and Iodine-131. The fundamental principles of time, distance, and shielding

outlined here are universal for minimizing radiation exposure.

Frequently Asked Questions (FAQs)
Q1: What are the primary risks associated with working with radioiodine?

The primary risk from internal exposure to radioiodine is the uptake by the thyroid gland, which

can lead to a high localized radiation dose and increase the risk of thyroid cancer. External

exposure from gamma and high-energy beta emissions is also a concern and can contribute to

the whole-body dose. Volatile radioiodine can be inhaled, and contamination of the skin can

lead to both internal absorption and localized skin exposure.

Q2: What are the regulatory dose limits I should be aware of?
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Occupational dose limits are set by regulatory bodies to minimize the risk to personnel working

with radioactive materials. These limits are generally divided into categories such as whole-

body dose, dose to the lens of the eye, and dose to the extremities. It is crucial to consult your

institution's Radiation Safety Officer (RSO) for specific limits and internal policies.

Table 1: Annual Occupational Dose Limits (Example)

Dose Category Limit (rem/year) Limit (mSv/year)

Total Effective Dose
Equivalent (TEDE)

5 50

Lens Dose Equivalent (LDE) 15 150

Shallow Dose Equivalent

(SDE) to skin
50 500

Shallow Dose Equivalent

(SDE) to any extremity
50 500

Note: These are typical limits; always refer to your local regulations.

Q3: What personal protective equipment (PPE) is necessary when handling radioiodine?

Standard PPE for working with unsealed radioiodine sources includes:

A lab coat

Safety glasses

Two pairs of disposable gloves

A whole-body dosimeter (e.g., TLD badge)

A ring dosimeter for hand exposure, especially when handling higher activity sources.

Q4: How do the common iodine isotopes differ in terms of radiation hazards?

Different isotopes present different challenges based on their decay characteristics.
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Table 2: Physical Characteristics of Common Iodine Isotopes

Isotope Half-Life
Principal
Emissions (Energy)

Primary Hazard

Iodine-123 13.2 hours Gamma (159 keV) External (gamma)

Iodine-125 59.4 days
Gamma (35 keV), X-

rays

Internal (thyroid

uptake)

| Iodine-131 | 8.02 days | Beta (max 606 keV), Gamma (364 keV) | Internal & External

(beta/gamma) |

Q5: What is the ALARA principle?

ALARA stands for "As Low As Reasonably Achievable." It is a fundamental radiation safety

principle that dictates that all radiation exposure should be kept as low as possible. This is

achieved by optimizing protection and adhering to the three core principles: minimizing Time,

maximizing Distance, and using appropriate Shielding.

Troubleshooting Guides
Issue 1: My survey meter shows higher than expected readings in the work area.

Q: I've finished my experiment, and my survey meter is indicating contamination on the bench.

What should I do?

A:

Stop: Cease all work in the affected area immediately.

Warn: Alert others in the vicinity and prevent entry into the contaminated zone.

Isolate: Cordon off the contaminated area.

Notify: Contact your institution's Radiation Safety Officer (RSO).
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Decontaminate (if trained): If the spill is minor and you are trained to handle it, begin

decontamination procedures. Start from the outer edge of the contaminated area and work

inwards. Use appropriate cleaning agents (e.g., commercial decontaminating solutions).

Survey: After each decontamination step, use a survey meter to check for remaining

contamination.

Waste: All materials used for decontamination (e.g., paper towels, gloves) must be disposed

of as radioactive waste.

Issue 2: I'm concerned about inhaling volatile radioiodine.

Q: How can I minimize the risk of inhaling volatile iodine during my experiment?

A:

Work in a Fume Hood: All work with open sources of radioiodine, especially during labeling

reactions, must be performed in a certified chemical fume hood with sufficient airflow.

Use Charcoal Traps: The fume hood exhaust should be equipped with charcoal filters to trap

volatile iodine.

Keep Solutions Basic: Radioiodine is less volatile at a higher pH. Maintain solutions at a

basic pH whenever the experimental protocol allows.

Keep Containers Sealed: Always keep stock vials and reaction vessels tightly sealed when

not in use.

Issue 3: I suspect I may have been internally contaminated.

Q: I accidentally touched my face with my glove after handling an I-125 source. What is the

procedure?

A:

Immediate Decontamination: Wash the affected area of your skin thoroughly with lukewarm

water and mild soap.
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Report Immediately: Notify your supervisor and your RSO without delay. This is critical for

assessing the potential intake.

Bioassay: Your RSO will likely require a bioassay to determine if any radioactive material has

been taken into your body. For radioiodine, this typically involves a thyroid scan, where a

detector is placed over your neck to measure the amount of radioactivity in your thyroid

gland.

Follow Medical Advice: If an intake is confirmed, follow all instructions from the RSO and

occupational health professionals. For significant I-131 uptakes, they may recommend

thyroid-blocking agents like potassium iodide (KI).

Experimental Protocols
Protocol: General Radioiodination of a Protein (Example)

This protocol outlines the key steps for a typical protein iodination experiment, emphasizing

radiation safety.

Preparation (Cold Room/Lab Bench):

Thaw all non-radioactive reagents (protein, buffer, labeling reagent).

Prepare separation columns (e.g., gel filtration) to separate the labeled protein from free

iodine after the reaction.

Radiation Safety Preparation (In Designated Radioactive Materials Area):

Don all required PPE (lab coat, safety glasses, double gloves, dosimeters).

Set up your work area in a certified fume hood. Cover the work surface with absorbent

paper.

Place lead shielding between yourself and the radioactive source vial.

Perform a pre-work survey of the area with a survey meter to establish background

radiation levels.
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Radioiodination Reaction (In Fume Hood):

Transfer the required amount of radioiodine (e.g., NaI-125) from the stock vial to the

reaction tube containing the protein and labeling reagent. Use a remote pipetting tool if

handling high activities to increase distance.

Keep the reaction vial in a lead container ("pig") during the incubation period.

Purification of Labeled Protein:

Quench the reaction as per your specific protocol.

Load the reaction mixture onto the pre-prepared separation column to isolate the

radiolabeled protein.

Collect fractions and measure the radioactivity in each to identify the protein peak.

Post-Experiment Procedures:

Survey: Thoroughly survey your work area, equipment, and yourself for any

contamination.

Decontaminate: Clean any contaminated areas as needed.

Waste Disposal: Dispose of all solid and liquid radioactive waste in the appropriately

labeled and shielded containers.

Documentation: Record the details of the experiment, including the amount of radioisotope

used, in your radiation safety logbook.

Visualizations
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ALARA Principle

Core Strategies
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Caption: The core principles of ALARA (As Low As Reasonably Achievable).
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Caption: Decision workflow for responding to a radioactive spill.
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Caption: Experimental workflow for a typical radioiodination experiment.
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To cite this document: BenchChem. [Technical Support Center: Safe Handling of Radioiodine
in Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201904/docs#technical-support-center-safe-
handling-of-radioiodine-in-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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